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Compound of Interest

Compound Name: 1-Ethylcyclohexene

Cat. No.: B074122

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical identifier and critical safety
information for 1-Ethylcyclohexene. The following sections detail its properties, hazards,
handling procedures, and relevant experimental methodologies to ensure safe laboratory

practices.

Chemical Identification and Properties

1-Ethylcyclohexene is a cyclic alkene. Its unique identifier is the CAS (Chemical Abstracts
Service) Registry Number, which is essential for unambiguous identification in research and

regulatory contexts.
CAS Number: 1453-24-3[1][2][3][4]

The physical and chemical properties of 1-Ethylcyclohexene are crucial for understanding its
behavior and potential hazards. These properties are summarized in the table below.

Table 1: Physicochemical Properties of 1-Ethylcyclohexene
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Property Value Source(s)
Molecular Formula CsHaa [21[41[5]
Molecular Weight 110.20 g/mol [2][5][6]
Appearance Liquid [61[7]
Density 0.814 - 0.824 g/mL [21[5][8]
Boiling Point 135.1- 137 °C [21[5][8]
Melting Point -110 °C [518]
Flash Point 19.2 °C [2]
Refractive Index 1.453 - 1.457 [2][5]18]

Vapor Pressure

9.7 mmHg at 25°C

[2]

Safety and Hazard Information

While a specific GHS classification for 1-Ethylcyclohexene is not consistently available across

public databases, its properties, particularly its low flash point, indicate that it should be

handled as a flammable liquid. It is also reported to be an irritant and may have narcotic

effects.[6][7]

Table 2: Summary of Hazard Information

Hazard Type Description Source(s)

Flammable liquid and vapor.
Physical Hazards Vapors may form explosive [2]

mixtures with air.

Irritating to eyes, mucous
membranes, and the upper
respiratory tract. May cause
Health Hazards ) [6][7]
narcotic effects such as
nausea, dizziness, and

headache.
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Table 3: Personal Protective Equipment (PPE) Recommendations

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

necessary for splash hazards.

To prevent eye contact which

can cause irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Lab coat

or other protective clothing.

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

may be required.

To prevent inhalation of

vapors.

Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to minimize the risks associated with 1-

Ethylcyclohexene.

Handling:

e Always handle in a well-ventilated area, preferably a chemical fume hood.[9]

o Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

o Use non-sparking tools and explosion-proof equipment.

e Ground and bond containers when transferring the liquid to prevent static discharge.[11]

¢ Avoid contact with skin and eyes and avoid inhaling vapors.

o Keep containers tightly closed when not in use.[9][11]
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Storage:

flammable materials.[9]

Table 4: First-Aid Measures

Store in a cool, dry, and well-ventilated area away from incompatible materials.
Store in approved, tightly sealed containers.[11]
Flammable liquid storage cabinets are recommended.[9]

Do not store in standard refrigerators or freezers; use only units specifically designed for

Exposure Route

Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Water spray can be used to cool fire-exposed containers, but a solid stream of water may

spread the fire.
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e Specific Hazards: The vapor is heavier than air and can travel to an ignition source and flash
back. Containers may explode when heated.

Experimental Protocols for Safety Assessment

Standardized experimental protocols are used to determine the safety and hazard properties of
chemicals. While specific reports for 1-Ethylcyclohexene are not publicly available, the
following methodologies represent the standard approach for a substance with its
characteristics.

Flash Point Determination

The flash point is a critical measure of flammability. For a liquid like 1-Ethylcyclohexene with a
flash point below 79°C, closed-cup methods are generally preferred as they provide a more
conservative (lower) and safer estimate.[12][13]

Methodology: Pensky-Martens Closed Cup Test (ASTM D93)
This method is suitable for liquids that may form a surface film.[14]

e Apparatus: A Pensky-Martens closed cup tester, which consists of a test cup with a close-
fitting lid, a stirring mechanism, and a means to apply an ignition source.

e Procedure: a. A specific volume of the sample (e.g., 75 mL) is placed into the test cup.[14] b.
The sample is heated at a slow, constant rate while being continuously stirred.[14] c. At
specified temperature intervals, the stirring is stopped, and an ignition source (a small flame)
is dipped into the vapor space above the liquid. d. The flash point is the lowest temperature,
corrected for barometric pressure, at which the application of the ignition source causes the
vapors to ignite momentarily.[12]

Acute Oral Toxicity (LD50) Assessment

The median lethal dose (LD50) is a measure of acute toxicity. Modern methods aim to reduce
the number of animals used.[15][16]

Methodology: Up-and-Down Procedure (UDP) (OECD Test Guideline 425)

This method is a sequential test that minimizes the number of animals required.[15][17]
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 Principle: Animals are dosed one at a time. If an animal survives, the dose for the next
animal is increased. If the animal dies, the dose for the next is decreased.[16]

e Procedure: a. A starting dose is selected based on available information about the
substance's toxicity. b. A single animal is dosed. c. The animal is observed for a set period
(e.g., up to 14 days) for signs of toxicity and mortality.[17] d. The dose for the next animal is
adjusted based on the outcome for the previous animal, using a defined dose progression
factor (e.g., 3.2).[16] e. The test continues until a stopping criterion is met (e.g., a certain
number of reversals in outcome have occurred). f. The LD50 value and its confidence
interval are then calculated using a maximum likelihood method.[17]

o Limit Test: If low toxicity is expected, a limit test can be performed at a high dose (e.g., 2000
or 5000 mg/kg). If no mortality is observed in a small group of animals, no further testing is
needed.[15][16]

Visualized Workflows
Safe Handling and Storage Workflow

The following diagram illustrates the logical flow for the safe handling and storage of 1-
Ethylcyclohexene in a laboratory setting.
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Caption: Workflow for the safe handling and storage of 1-Ethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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